Cas no 2098092-89-6 (2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide)

• Product Name: 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide
• CAS No: 2098092-89-6
• MF: C₇H₁₁N₃O₂S₂
• MW: 233.311138391495
• CID: 4774082
• Update Time: 2025-10-30

2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide
• 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide

• Inchi： 1S/C7H11N3O2S2/c8-7-9-4-6(13-7)14(11,12)10-3-5-1-2-5/h4-5,10H,1-3H2,(H2,8,9)
• InChI Key： MAQHUZPIDQLYLN-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N)S1)(NCC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.6
• Topological Polar Surface Area: 122

Additional information on 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide

Recent Advances in the Study of 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide (CAS: 2098092-89-6)

The compound 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide (CAS: 2098092-89-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiazole core and cyclopropylmethyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of key biological pathways, particularly in the context of enzyme inhibition and receptor binding.

A study published in the Journal of Medicinal Chemistry (2023) explored the inhibitory effects of 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in various physiological and pathological processes. The researchers employed a combination of X-ray crystallography and molecular docking simulations to demonstrate that the compound exhibits high selectivity for the CA IX isoform, which is overexpressed in hypoxic tumor environments. These findings suggest its potential as a targeted therapeutic agent for cancer treatment, particularly in tumors with pronounced hypoxia.

Further investigations have highlighted the compound's utility in the development of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide exhibits potent activity against drug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through inhibition of key enzymes involved in peptidoglycan biosynthesis. These results underscore its promise as a scaffold for the design of next-generation antibiotics.

In addition to its enzyme inhibitory properties, recent work has also explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). A preprint available on bioRxiv (2024) describes how 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide interacts with specific GPCRs involved in inflammatory responses. The study utilized high-throughput screening and functional assays to demonstrate that the compound can attenuate pro-inflammatory signaling pathways, suggesting its applicability in the treatment of chronic inflammatory diseases.

The pharmacokinetic profile of 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide has also been a focus of recent research. A 2023 publication in Drug Metabolism and Disposition detailed the compound's metabolic stability, bioavailability, and tissue distribution in rodent models. The results indicated favorable oral bioavailability and a half-life conducive to once-daily dosing, further supporting its potential as a viable drug candidate. However, the study also noted the need for further optimization to mitigate potential off-target effects.

In conclusion, recent studies on 2-Amino-N-(cyclopropylmethyl)thiazole-5-sulfonamide (CAS: 2098092-89-6) have illuminated its multifaceted pharmacological potential, spanning anticancer, antimicrobial, and anti-inflammatory applications. While significant progress has been made in understanding its mechanisms of action and pharmacokinetic properties, further research is warranted to fully exploit its therapeutic potential and address any remaining challenges in drug development.